Cas no 104455-89-2 (2,3,4-Trichloro-1-fluoro-5-nitrobenzene)

• Product Name: 2,3,4-Trichloro-1-fluoro-5-nitrobenzene
• CAS No: 104455-89-2
• MF: C₆HCl₃FNO₂
• MW: 244.435042142868
• CID: 136817
• PubChem ID: 13769394
• Update Time: 2025-05-20

2,3,4-Trichloro-1-fluoro-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Trichloro-1-fluoro-5-nitrobenzene
• 2,3,4-TRICHLORO-5-FLUORONITROBENZENE
• Benzene,2,3,4-trichloro-1-fluoro-5-nitro-
• 2,3,4,5,6-PENTACHLORO-1-PYRIDINIUMOLATE
• 5-Fluoro-2,3,4-trichloronitrobenzene
• PC1435
• SCHEMBL8654942
• MFCD06658257
• DTXSID40548931
• 104455-89-2
• FT-0642568
• A800982
• DB-040546

• Inchi： 1S/C6HCl3FNO2/c7-4-2(10)1-3(11(12)13)5(8)6(4)9/h1H
• InChI Key： AMVKEEYBJIRRGV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1[N+](=O)[O-])F)Cl)Cl

Computed Properties

• Exact Mass: 242.90600
• Monoisotopic Mass: 242.905690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.729
• Boiling Point: 295.4°C at 760 mmHg
• Flash Point: 132.5°C
• Refractive Index: 1.586
• PSA: 45.82000
• LogP: 4.21730

Additional information on 2,3,4-Trichloro-1-fluoro-5-nitrobenzene

Comprehensive Guide to 2,3,4-Trichloro-1-fluoro-5-nitrobenzene (CAS No. 104455-89-2): Properties, Applications, and Market Insights

2,3,4-Trichloro-1-fluoro-5-nitrobenzene (CAS No. 104455-89-2) is a specialized aromatic compound widely used in organic synthesis and industrial applications. This halogenated nitrobenzene derivative is known for its unique chemical properties, making it valuable in pharmaceuticals, agrochemicals, and material science. In this article, we explore its molecular structure, synthesis methods, key applications, and emerging trends in research and industry.

The chemical formula of 2,3,4-Trichloro-1-fluoro-5-nitrobenzene is C₆HCl₃FNO₂, featuring a benzene ring substituted with three chlorine atoms, one fluorine atom, and a nitro group. Its molecular weight is 240.43 g/mol, and it typically appears as a pale yellow crystalline solid. The compound's high stability and reactivity under specific conditions make it a versatile intermediate in synthetic chemistry.

One of the most searched questions about 2,3,4-Trichloro-1-fluoro-5-nitrobenzene is its role in pharmaceutical intermediates. Researchers frequently use this compound to develop active pharmaceutical ingredients (APIs) due to its ability to undergo selective substitution reactions. Recent studies highlight its potential in creating novel antimicrobial agents and anti-inflammatory drugs, aligning with the growing demand for new therapeutic solutions.

In the agrochemical sector, 2,3,4-Trichloro-1-fluoro-5-nitrobenzene serves as a precursor for herbicides and pesticides. Its unique halogenation pattern enhances the bioactivity of derived compounds, improving their efficacy against resistant pests. With increasing global focus on sustainable agriculture, this compound is gaining attention for developing next-generation crop protection products.

The synthesis of 2,3,4-Trichloro-1-fluoro-5-nitrobenzene typically involves the nitration of 1,2,3-trichloro-4-fluorobenzene, followed by purification steps. Industrial manufacturers optimize this process to achieve high yields and purity, addressing the needs of fine chemical and specialty chemical markets. Recent advancements in green chemistry have also led to more environmentally friendly production methods.

Market trends indicate rising demand for 2,3,4-Trichloro-1-fluoro-5-nitrobenzene, particularly in Asia-Pacific regions where pharmaceutical and agrochemical industries are expanding. Suppliers emphasize quality control and regulatory compliance to meet international standards, ensuring safe handling and transportation. The compound's global market value is projected to grow steadily, driven by innovations in drug discovery and crop science.

Researchers are exploring new applications of 2,3,4-Trichloro-1-fluoro-5-nitrobenzene in material science, such as organic electronics and polymer additives. Its electron-withdrawing properties make it suitable for designing advanced functional materials. These developments align with the increasing interest in smart materials and renewable energy technologies.

For laboratories and industries handling 2,3,4-Trichloro-1-fluoro-5-nitrobenzene, proper storage conditions are essential. The compound should be kept in a cool, dry place away from direct sunlight and incompatible substances. Safety data sheets (SDS) provide detailed guidelines for handling, emphasizing the use of personal protective equipment (PPE) and adequate ventilation.

In conclusion, 2,3,4-Trichloro-1-fluoro-5-nitrobenzene (CAS No. 104455-89-2) remains a crucial compound in modern chemistry, with diverse applications across multiple industries. Its unique properties and adaptability to innovative processes ensure its continued relevance in scientific and industrial advancements. As research progresses, we can expect new discoveries that further expand its utility in solving global challenges.